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Compound of Interest

Compound Name: 3-Nonyne

Cat. No.: B165639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of 3-Nonyne (CAS 20184-89-8). The information presented herein is compiled from

critically evaluated data, primarily from the National Institute of Standards and Technology

(NIST) and the Thermodynamics Research Center (TRC). This document is intended to be a

valuable resource for researchers, scientists, and professionals in drug development who

require accurate thermodynamic data for modeling, process design, and safety assessments.

Core Thermodynamic Data
The following tables summarize the key thermodynamic properties of 3-Nonyne in its liquid and

ideal gas phases. These values are essential for understanding the behavior of 3-Nonyne
under various conditions.

Table 1: Enthalpy, Entropy, and Heat Capacity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b165639?utm_src=pdf-interest
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/product/b165639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Phase Reference

Standard Molar

Enthalpy of

Formation

(ΔfH°gas)

42.0 ± 2.5 kJ/mol Ideal Gas [1]

Standard Molar

Entropy (S°)
468.93 J/mol·K

Ideal Gas

(298.15 K, 1 bar)
[2]

Molar Heat

Capacity at

Constant

Pressure (Cp)

194.23 J/mol·K
Ideal Gas

(298.15 K, 1 bar)
[2]

Molar Heat

Capacity at

Saturation

Pressure (Csat)

225.8 J/mol·K Liquid (298.15 K) [2]

Enthalpy of

Vaporization

(ΔvapH)

46.9 kJ/mol at 298.15 K [2]

Table 2: Phase Transition Properties
Property Value Units Reference

Normal Boiling Point 424.9 K K [2]

Critical Temperature

(Tc)
605 K K [2]

Critical Pressure (Pc) 2.8 MPa MPa [2]

Critical Density (ρc) 230 kg/m ³ kg/m ³ [2]

Table 3: Vapor Pressure
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Temperature (K) Pressure (kPa)

298.15 0.835

320 2.23

340 5.09

360 10.5

380 20.0

400 35.5

424.9 101.3 (Normal Boiling Point)

Data extrapolated from NIST/TRC Web Thermo Tables.[2]

Table 4: Liquid and Gas Properties
Property

Temperatur
e (K)

Value Units Phase Reference

Density 298.15 754.1 kg/m ³ kg/m ³ Liquid [2]

Viscosity 298.15 0.00052 Pa·s Pa·s Liquid [2]

Thermal

Conductivity
298.15 0.12 W/(m·K) W/(m·K) Liquid [2]

Thermal

Conductivity
430

0.016

W/(m·K)
W/(m·K) Gas [2]

Experimental Protocols
The thermodynamic data presented in this guide are derived from various experimental

techniques. The following sections provide an overview of the methodologies commonly

employed for the determination of key thermodynamic properties of organic compounds like 3-
Nonyne.

Determination of Enthalpy of Formation
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The standard enthalpy of formation of 3-Nonyne was determined by Rogers, Dagdagan, and

Allinger (1979) through the measurement of its enthalpy of hydrogenation.[1][3]

Experimental Workflow: Enthalpy of Formation from Hydrogenation

Caption: Workflow for determining the gas-phase enthalpy of formation of 3-Nonyne.

The experimental procedure involves the catalytic hydrogenation of 3-Nonyne to n-Nonane in

a solution calorimeter. The heat evolved during this reaction is measured directly. By applying

Hess's Law, the enthalpy of formation of liquid 3-Nonyne can be calculated using the known

enthalpy of formation of the product, n-Nonane. The gas-phase enthalpy of formation is then

derived by correcting for the enthalpy of vaporization of 3-Nonyne.

Heat Capacity Measurement
The heat capacity of organic liquids is typically measured using adiabatic calorimetry.

Experimental Workflow: Adiabatic Calorimetry for Heat Capacity
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Adiabatic Calorimetry for Liquid Heat Capacity

Experimental Setup

Measurement Procedure

Sample of 3-Nonyne
in Calorimeter Vessel

Electric Heater Precision Thermometer Adiabatic Shield

Supply a known amount
of electrical energy (Q)

Measure the resulting
temperature increase (ΔT)

Calculate Heat Capacity:
Cp = Q / ΔT
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Principle of the Transpiration Method

Experimental Process

Analysis and Calculation

Inert gas flows over
liquid 3-Nonyne at a

controlled temperature (T)

Gas becomes saturated
with 3-Nonyne vapor

Measure the total volume (V)
of the inert gas

Vapor is collected in a
cold trap or by an adsorbent

Determine the mass (m)
of condensed 3-Nonyne

Calculate Vapor Pressure (P)
using the Ideal Gas Law:

P = (m/M) * (RT/V)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165639#thermodynamic-properties-of-3-nonyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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